Cas no 81741-82-4 (3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)-)

3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)- structure
81741-82-4 structure
Product Name:3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)-
CAS No:81741-82-4
MF:C8H11NO2S
MW:185.24344086647
CID:703230
PubChem ID:13286157
Update Time:2025-04-19

3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 4-amino-5-(1-methylethyl)-
    • 4-amino-5-propan-2-ylthiophene-3-carboxylic acid
    • 81741-82-4
    • SCHEMBL3215283
    • DTXSID30534787
    • 4-Amino-5-(propan-2-yl)thiophene-3-carboxylic acid
    • Inchi: 1S/C8H11NO2S/c1-4(2)7-6(9)5(3-12-7)8(10)11/h3-4H,9H2,1-2H3,(H,10,11)
    • InChI Key: BIHFTJJDONUPIN-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C(=C1C(C)C)N

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 91.6Ų
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